Cas no 83566-33-0 (Ethyl 4-aminoquinazoline-2-carboxylate)
83566-33-0 structure
Product Name:Ethyl 4-aminoquinazoline-2-carboxylate
CAS No:83566-33-0
MF:C11H11N3O2
MW:217.223942041397
CID:1809603
PubChem ID:12773129
Update Time:2025-04-21
Ethyl 4-aminoquinazoline-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-aminoquinazoline-2-carboxylate
- 2-quinazolinecarboxylic acid, 4-amino-, ethyl ester
- LogP
- DB-351538
- 83566-33-0
- AB59080
-
- Inchi: 1S/C11H11N3O2/c1-2-16-11(15)10-13-8-6-4-3-5-7(8)9(12)14-10/h3-6H,2H2,1H3,(H2,12,13,14)
- InChI Key: ITTNRKSYHIROFH-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=NC(=C2C=CC=CC2=N1)N)=O
Computed Properties
- Exact Mass: 217.085126602g/mol
- Monoisotopic Mass: 217.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 78.1Ų
Ethyl 4-aminoquinazoline-2-carboxylate Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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